Ethyl 6-(4-chlorophenyl)-3-oxo-2,3,4,5-tetrahydro-4-pyridazinecarboxylate

• IUPAC Name: ethyl 3-(4-chlorophenyl)-6-oxo-4,5-dihydro-1H-pyridazine-5-carboxylate
• InChI: InChI=1S/C13H13ClN2O3/c1-2-19-13(18)10-7-11(15-16-12(10)17)8-3-5-9(14)6-4-8/h3-6,10H,2,7H2,1H3,(H,16,17)
• InChI Key: GCFLVMFNRDVJLM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC(=NNC1=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C13H13ClN2O3
• Molecular Weight: 280.70 g/mol

Description

Ethyl 6-(4-chlorophenyl)-3-oxo-2,3,4,5-tetrahydro-4-pyridazinecarboxylate, also known as CPTP, is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is synthesized using a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Scientific Research Applications

Synthesis and Chemical Properties

The compound has been the focus of various synthetic methodologies aimed at exploring its chemical properties and potential applications. For instance, research has demonstrated the efficient synthesis of related compounds under ultrasound irradiation, showcasing the importance of regioselective synthesis techniques in producing derivatives with high yields. This approach emphasizes the compound's versatility and the potential for rapid synthesis methods (Machado et al., 2011). Furthermore, the structural elucidation of such compounds through crystallographic data supports their potential utility in various chemical and pharmacological studies (Achutha et al., 2017).

Pharmacological Potential

A study on pyrazolo[3,4-c]pyridazine derivatives, which includes the cyclization of Ethyl 3-chloro-6-(4-chlorophenyl)-pyridazine-4-carboxylate, explored the pharmacological effects of these compounds. The structural confirmation and investigation into the central nervous system effects underscore the potential medicinal applications of these derivatives (Zabska et al., 1998).